Cas no 6136-93-2 (Diethoxyacetonitrile)

• Product Name: Diethoxyacetonitrile
• CAS No: 6136-93-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD00043982
• CID: 515139
• PubChem ID: 24863070
• Update Time: 2025-06-27

Diethoxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Diethoxyacetonitrile
• Diethoxyacetonitrile
• Acetonitrile,2,2-diethoxy-
• Acetonitrile, diethoxy-
• Acetonitrile, 2,2-diethoxy-
• 2,2-diethoxyethanenitrile
• cyanodiethoxymethane
• Diethoxyacetonitrile, 97%
• UDELMRIGXNCYLU-UHFFFAOYSA-N
• STL451532
• SBB056427
• NE11000
• AB01964
• TRA0073289
• ZB011877
• SY036025
• 2，2-Diethoxy Acetonitrile
• EINECS 228-111-1
• AKOS015843383
• EN300-69752
• AS-18953
• InChI=1/C6H11NO2/c1-3-8-6(5-7)9-4-2/h6H,3-4H2,1-2H
• DB-007412
• DTXSID0064121
• NS00034660
• CS-W013452
• MFCD00043982
• 6136-93-2
• BP-11391
• SCHEMBL442012
• Z1117910237

• MDL： MFCD00043982
• Inchi： 1S/C6H11NO2/c1-3-8-6(5-7)9-4-2/h6H,3-4H2,1-2H3
• InChI Key： UDELMRIGXNCYLU-UHFFFAOYSA-N
• SMILES： CCOC(C#N)OCC

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.929 g/mL at 25 °C(lit.)
• Melting Point: −19-−18 °C (lit.)
• Boiling Point: 167.7 °C/773 mmHg(lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Refractive Index: n20/D 1.4(lit.)
• Solubility: Slightly soluble (22 g/l) (25 º C),
• PSA: 42.25000
• LogP: 0.90908
• Solubility: Not determined

Diethoxyacetonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S16-S26-S27-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Diethoxyacetonitrile

Diethoxyacetonitrile (CAS No. 6136-93-2): An Overview of Its Properties, Applications, and Recent Research Advances

Diethoxyacetonitrile (CAS No. 6136-93-2) is a versatile organic compound with a molecular formula of C₅H₁₁NO₂. This compound has gained significant attention in various fields, including pharmaceuticals, chemical synthesis, and materials science, due to its unique chemical properties and potential applications. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, and recent research advancements of Diethoxyacetonitrile.

Structural Characteristics and Physical Properties

Diethoxyacetonitrile is a colorless liquid with a characteristic odor. Its molecular structure consists of an acetonitrile group (CN) flanked by two ethoxy groups (OCH₂CH₃). The presence of these functional groups imparts distinct chemical properties to the compound. The boiling point of Diethoxyacetonitrile is approximately 145°C, and it has a density of about 0.98 g/cm³ at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of Diethoxyacetonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of acetonitrile with ethylene oxide in the presence of a suitable catalyst. This reaction proceeds via a nucleophilic addition mechanism, where the ethylene oxide ring opens to form the desired product. Another approach involves the reaction of ethyl chloroacetate with sodium cyanide followed by hydrolysis and subsequent esterification. These synthetic methods have been optimized to achieve high yields and purity levels, making Diethoxyacetonitrile readily available for various applications.

Applications in Pharmaceuticals and Chemical Synthesis

Diethoxyacetonitrile has found applications in the pharmaceutical industry as an intermediate in the synthesis of various drugs. Its reactivity and functional group versatility make it an attractive starting material for the preparation of complex molecules with therapeutic potential. For instance, it has been used in the synthesis of antiviral agents and anticancer drugs. Additionally, Diethoxyacetonitrile serves as a building block in the development of novel materials with unique properties, such as polymers and coatings.

Recent Research Advances

In recent years, significant research efforts have been directed towards exploring new applications and improving the synthetic methods for Diethoxyacetonitrile. One notable study published in the Journal of Organic Chemistry investigated the use of green solvents and catalysts to enhance the sustainability of its synthesis. The researchers demonstrated that using ionic liquids as solvents and metal-free catalysts could significantly reduce environmental impact while maintaining high yields.

Another area of interest is the use of Diethoxyacetonitrile in catalytic reactions. A study published in Catalysis Today explored its role as a ligand in palladium-catalyzed cross-coupling reactions. The results showed that Diethoxyacetonitrile-based ligands could improve reaction efficiency and selectivity, making them valuable tools in organic synthesis.

Safety Considerations and Handling Guidelines

Diethoxyacetonitrile, it is essential to follow standard safety protocols to ensure safe laboratory practices. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn during handling to minimize exposure risks.

Closing Remarks

In conclusion, Diethoxyacetonitrile (CAS No. 6136-93-2) is a valuable compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features and reactivity make it an essential building block for various advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.